Cas no 67268-37-5 (4H-furo3,2-bpyrrole-5-carboxylic acid)

4H-Furo[3,2-b]pyrrole-5-carboxylic acid is a heterocyclic carboxylic acid derivative featuring a fused furopyrrole scaffold. This compound is of interest in medicinal chemistry and organic synthesis due to its rigid bicyclic structure, which serves as a versatile intermediate for constructing pharmacologically active molecules. The carboxylic acid functional group enhances its utility in derivatization reactions, enabling the formation of amides, esters, and other derivatives. Its fused ring system may contribute to improved binding affinity in drug design, particularly for targets requiring planar or electron-rich motifs. The compound's stability and synthetic accessibility make it a valuable building block for developing novel heterocyclic compounds with potential applications in pharmaceuticals and materials science.
4H-furo3,2-bpyrrole-5-carboxylic acid structure
67268-37-5 structure
Product Name:4H-furo3,2-bpyrrole-5-carboxylic acid
CAS No:67268-37-5
MF:C7H5NO3
MW:151.119501829147
MDL:MFCD07368660
CID:820077
PubChem ID:7141881
Update Time:2025-10-18

4H-furo3,2-bpyrrole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4H-Furo[3,2-b]pyrrole-5-carboxylic acid
    • 5-carboxyfuro[3,2-b]pyrrole
    • ETHYL FURO[3,2-B]PYRROLE-5-CARBOXYLATE
    • 4H-Furo< 3,2-b> pyrrol-5-carbonsaeure
    • 5-carboxyfuro[3,2-b]pyrrole, 1
    • AC1OG681
    • BB_SC-8241
    • CHEMBL492591
    • CTK7I7317
    • SureCN679809
    • SCHEMBL679809
    • SEP-227900
    • FT-0678207
    • F2158-1433
    • BDBM31147
    • AS-5468
    • CCG-358158
    • A867307
    • CS-0071406
    • SY143831
    • MFCD07368660
    • UNII-NPA5DYB93P
    • 4H-furo[3,2-b]pyrrole-5-carboxylic acid, AldrichCPR
    • Q27454870
    • EN300-114402
    • AKOS005141677
    • SUN
    • NPA5DYB93P
    • Z1198172211
    • 4H-Furo[3,2-b]pyrrole-5-carboxylicacid
    • 4P5
    • DTXSID60427996
    • MMAIBGHDBYQYDI-UHFFFAOYSA-N
    • AKOS040759467
    • 67268-37-5
    • 4H-Furo(3,2-b)pyrrole-5-carboxylic acid
    • DTXCID80378830
    • furo[3,2-b]pyrrole-5-carboxylic acid
    • BRD-K49504902-001-01-6
    • GLXC-03291
    • STK894043
    • BBL012139
    • 4H-furo3,2-bpyrrole-5-carboxylic acid
    • MDL： MFCD07368660
    • Inchi： 1S/C7H5NO3/c9-7(10)5-3-6-4(8-5)1-2-11-6/h1-3,8H,(H,9,10)
    • InChI Key： MMAIBGHDBYQYDI-UHFFFAOYSA-N
    • SMILES： O1C=CC2=C1C=C(C(=O)O)N2

Computed Properties

  • Exact Mass: 179.05827
  • Monoisotopic Mass: 151.027
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.2A^2
  • XLogP3: 1.1

Experimental Properties

  • Density: 1.288
  • Boiling Point: 298.307°C at 760 mmHg
  • Flash Point: 134.212°C
  • Refractive Index: 1.595
  • Solubility: DMSO: soluble0.5mg/mL (warmed; mostly soluble with heating)
  • PSA: 55.23

4H-furo3,2-bpyrrole-5-carboxylic acid Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： 26
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT
  • Storage Condition：2-8°C

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4H-furo3,2-bpyrrole-5-carboxylic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:67268-37-5)4H-furo3,2-bpyrrole-5-carboxylic acid
Order Number:A867307
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:04
Price ($):674.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:67268-37-5)4H-furo3,2-bpyrrole-5-carboxylic acid
A867307
Purity:99%
Quantity:5g
Price ($):674.0
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